Cas no 1806890-47-0 (4-Amino-6-(difluoromethyl)-3-methoxypyridine-2-acetonitrile)

• Product Name: 4-Amino-6-(difluoromethyl)-3-methoxypyridine-2-acetonitrile
• CAS No: 1806890-47-0
• MF: C₉H₉F₂N₃O
• MW: 213.184068441391
• CID: 4856327
• Update Time: 2025-06-08

4-Amino-6-(difluoromethyl)-3-methoxypyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Amino-6-(difluoromethyl)-3-methoxypyridine-2-acetonitrile

• Inchi： 1S/C9H9F2N3O/c1-15-8-5(13)4-7(9(10)11)14-6(8)2-3-12/h4,9H,2H2,1H3,(H2,13,14)
• InChI Key： HJGGPEKXUTVEBL-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(C(CC#N)=N1)OC)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 0.5
• Topological Polar Surface Area: 71.9

Additional information on 4-Amino-6-(difluoromethyl)-3-methoxypyridine-2-acetonitrile

4-Amino-6-(difluoromethyl)-3-methoxypyridine-2-acetonitrile: A Comprehensive Overview

The compound with CAS No. 1806890-47-0, commonly referred to as 4-Amino-6-(difluoromethyl)-3-methoxypyridine-2-acetonitrile, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes an amino group, a difluoromethyl substituent, and a methoxy group attached to a pyridine ring, along with an acetonitrile group at the 2-position. The combination of these functional groups makes it a versatile building block for further chemical modifications and biological studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-Amino-6-(difluoromethyl)-3-methoxypyridine-2-acetonitrile. Researchers have employed innovative methodologies, such as multi-component reactions and catalytic processes, to optimize the synthesis pathway. These methods not only enhance the yield but also reduce the environmental footprint of the production process. The incorporation of difluoromethyl and methoxy groups into the pyridine ring has been shown to significantly influence the electronic properties of the molecule, making it an attractive candidate for various applications.

The biological activity of 4-Amino-6-(difluoromethyl)-3-methoxypyridine-2-acetonitrile has been extensively studied in recent years. Experimental data indicate that this compound exhibits potent inhibitory effects on key enzymes involved in metabolic pathways, suggesting its potential as a lead compound in drug discovery. Furthermore, its ability to modulate cellular signaling pathways has been explored in preclinical models, highlighting its potential therapeutic applications in oncology and neurodegenerative diseases.

In terms of industrial applications, 4-Amino-6-(difluoromethyl)-3-methoxypyridine-2-acetonitrile has found utility as an intermediate in the synthesis of advanced materials and specialty chemicals. Its unique electronic properties make it suitable for use in organic electronics, where it can serve as a precursor for semiconducting materials. Additionally, its reactivity towards nucleophilic and electrophilic substitutions makes it a valuable substrate for further functionalization in combinatorial chemistry.

From an environmental perspective, the synthesis and application of 4-Amino-6-(difluoromethyl)-3-methoxypyridine-2-acetonitrile have been evaluated for their sustainability. Researchers have emphasized the importance of adopting green chemistry principles to minimize waste generation and energy consumption during its production. The development of catalytic processes that utilize renewable feedstocks has been identified as a promising avenue for future research.

In conclusion, 4-Amino-6-(difluoromethyl)-3-methoxypyridine-2-acetonitrile represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advances in synthetic and biological research, positions it as a key player in the development of novel materials and therapeutic agents. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in both academic and industrial settings.